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Compound of Interest

Compound Name: 1,2-Dilaurin

Cat. No.: B098607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dilaurin, a diacylglycerol containing lauric acid at the sn-1 and sn-2 positions, is a valuable

compound with applications in pharmaceuticals, cosmetics, and food industries. Its specific

structure contributes to unique physiological and chemical properties. Enzymatic synthesis of

1,2-dilaurin offers a green and highly selective alternative to traditional chemical methods,

which often suffer from harsh reaction conditions and the formation of undesired byproducts.

Lipases, particularly those with 1,3-regiospecificity, are widely employed for this purpose,

catalyzing the esterification of glycerol with lauric acid or the glycerolysis of trilaurin. This

document provides a detailed protocol for the lipase-catalyzed synthesis of 1,2-dilaurin, along

with relevant data and workflow visualizations.

Data Presentation: Reaction Parameters and Yields
for Enzymatic Synthesis of Diglycerides
The following table summarizes various conditions and outcomes for the enzymatic synthesis

of diglycerides, providing a comparative overview of different approaches.
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Experimental Protocols
This section details the methodology for the enzymatic synthesis of 1,2-dilaurin via lipase-

catalyzed esterification of glycerol and lauric acid in a solvent-free system.

Materials:

Glycerol (≥99.5%)
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Lauric acid (≥98%)

Immobilized lipase (e.g., Lipozyme® IM-20 from Rhizomucor miehei or Novozym® 435 from

Candida antarctica)

Hexane (analytical grade)

Diethyl ether (analytical grade)

Acetic acid (glacial)

Silica gel for column chromatography

Sodium sulfate (anhydrous)

Standard 1,2-dilaurin (for analytical purposes)

Equipment:

Jacketed glass reactor with overhead stirrer and temperature control

Vacuum pump

Rotary evaporator

Thin-layer chromatography (TLC) plates (silica gel 60 F254)

Glass column for chromatography

Standard laboratory glassware

Procedure:

Reactant Preparation:

Accurately weigh glycerol and lauric acid in a desired molar ratio (e.g., 1:2).

Preheat the jacketed glass reactor to the desired reaction temperature (e.g., 60-70°C).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b098607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Reaction:

Add the weighed glycerol and lauric acid to the preheated reactor.

Initiate stirring to ensure a homogenous mixture.

Add the immobilized lipase to the reaction mixture. The enzyme loading is typically

between 5-10% (w/w) of the total substrate weight.

Apply a vacuum to the system to remove any water formed during the esterification

reaction, which helps to drive the equilibrium towards product formation.

Maintain the reaction at the set temperature with continuous stirring for the desired

duration (e.g., 6-24 hours).

Monitor the reaction progress by taking small aliquots at different time intervals and

analyzing them by thin-layer chromatography (TLC).

Reaction Termination and Enzyme Recovery:

Once the desired conversion is achieved (as indicated by TLC), stop the reaction by

cooling the mixture.

Separate the immobilized enzyme from the reaction mixture by filtration or centrifugation.

The recovered enzyme can be washed with an appropriate solvent (e.g., hexane) and

stored for reuse.

Purification of 1,2-Dilaurin:

The crude product mixture will contain unreacted substrates, monoglycerides, diglycerides

(1,2- and 1,3-isomers), and potentially some triglycerides.

Dissolve the crude product in a minimal amount of hexane.

Perform silica gel column chromatography to separate the different glycerides.

A typical solvent system for elution is a gradient of hexane and diethyl ether, with a small

amount of acetic acid (e.g., 90:10:1 v/v/v hexane:diethyl ether:acetic acid).
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Collect the fractions and analyze them by TLC to identify the fractions containing 1,2-
dilaurin.

Pool the pure fractions containing 1,2-dilaurin and remove the solvent using a rotary

evaporator.

Dry the final product under vacuum to remove any residual solvent.

Analysis and Characterization:

Confirm the identity and purity of the synthesized 1,2-dilaurin using analytical techniques

such as Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC),

and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations
The following diagrams illustrate the experimental workflow and the chemical reaction for the

enzymatic synthesis of 1,2-dilaurin.
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Caption: Experimental workflow for the enzymatic synthesis of 1,2-dilaurin.
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Caption: Lipase-catalyzed esterification of glycerol and lauric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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